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rac-Acolbifene rac-Acolbifene
Brand Name: Vulcanchem
CAS No.: 151533-34-5
VCID: VC0129732
InChI: InChI=1S/C29H31NO4/c1-20-26-14-11-24(32)19-27(26)34-29(28(20)21-5-9-23(31)10-6-21)22-7-12-25(13-8-22)33-18-17-30-15-3-2-4-16-30/h5-14,19,29,31-32H,2-4,15-18H2,1H3
SMILES: CC1=C(C(OC2=C1C=CC(=C2)O)C3=CC=C(C=C3)OCCN4CCCCC4)C5=CC=C(C=C5)O
Molecular Formula: C29H31NO4
Molecular Weight: 457.6 g/mol

rac-Acolbifene

CAS No.: 151533-34-5

Reference Standards

VCID: VC0129732

Molecular Formula: C29H31NO4

Molecular Weight: 457.6 g/mol

rac-Acolbifene - 151533-34-5

CAS No. 151533-34-5
Product Name rac-Acolbifene
Molecular Formula C29H31NO4
Molecular Weight 457.6 g/mol
IUPAC Name 3-(4-hydroxyphenyl)-4-methyl-2-[4-(2-piperidin-1-ylethoxy)phenyl]-2H-chromen-7-ol
Standard InChI InChI=1S/C29H31NO4/c1-20-26-14-11-24(32)19-27(26)34-29(28(20)21-5-9-23(31)10-6-21)22-7-12-25(13-8-22)33-18-17-30-15-3-2-4-16-30/h5-14,19,29,31-32H,2-4,15-18H2,1H3
Standard InChIKey DUYNJNWVGIWJRI-UHFFFAOYSA-N
SMILES CC1=C(C(OC2=C1C=CC(=C2)O)C3=CC=C(C=C3)OCCN4CCCCC4)C5=CC=C(C=C5)O
Canonical SMILES CC1=C(C(OC2=C1C=CC(=C2)O)C3=CC=C(C=C3)OCCN4CCCCC4)C5=CC=C(C=C5)O
Synonyms 7-hydroxy-3-(4'-hydroxyphenyl)-4-methyl-2-(4''-2''-piperidinoethoxy)phenyl-2H-benzopyran
EM 343
EM-343
PubChem Compound 9804157
Last Modified Nov 11 2021
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